Cas no 188240-62-2 (Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate)

• Product Name: Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
• CAS No: 188240-62-2
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• CID: 6239756
• PubChem ID: 10540329
• Update Time: 2025-06-07

Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27779263
• 188240-62-2
• SCHEMBL20892328
• methyl 3-bromo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
• Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
• Methyl3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate

• Inchi： 1S/C10H11BrO2S/c1-13-10(12)8-6-4-2-3-5-7(6)9(11)14-8/h2-5H2,1H3
• InChI Key： VJSQBXFSPOTHED-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=C(C(=O)OC)S1)CCCC2

Computed Properties

• Exact Mass: 273.96631g/mol
• Monoisotopic Mass: 273.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate

Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate (CAS No. 188240-62-2): An Overview

Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate (CAS No. 188240-62-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzo[c]thiophenes, which are known for their unique structural and electronic properties. The presence of the bromine atom and the methyl ester group in its structure makes it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The chemical structure of Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate is characterized by a fused ring system consisting of a benzene ring and a thiophene ring, with a tetrahydro substitution. The bromine atom at the 3-position and the methyl ester group at the 1-position confer specific reactivity and functional properties to this compound. These features make it an attractive candidate for a wide range of synthetic transformations and applications.

In recent years, Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate has been extensively studied for its potential in drug discovery and development. One of the key areas of research has been its use as an intermediate in the synthesis of small molecule inhibitors targeting various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors against kinases involved in cancer progression. The bromine atom provides a handle for further functionalization, allowing for the introduction of diverse substituents to optimize pharmacological properties such as potency, selectivity, and bioavailability.

Beyond its applications in medicinal chemistry, Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate has also found utility in materials science. Its unique electronic structure makes it suitable for use in organic electronics, particularly in the fabrication of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research conducted at the University of California demonstrated that derivatives of this compound exhibit excellent charge transport properties and can be used to enhance the performance of these devices. The ability to fine-tune the electronic properties through chemical modification further expands its potential applications in this field.

The synthesis of Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate typically involves multi-step procedures that leverage well-established synthetic methodologies. One common approach involves the cyclization of an appropriate precursor followed by bromination and esterification reactions. The choice of reagents and reaction conditions is crucial to achieve high yields and purity levels. Recent advancements in catalytic methods have significantly improved the efficiency and sustainability of these synthetic routes.

In terms of safety and handling, it is important to note that while Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure risks.

In conclusion, Methyl 3-bromo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate (CAS No. 188240-62-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an invaluable intermediate for synthesizing advanced materials and pharmaceuticals. Ongoing research continues to uncover new applications and optimize its use in various fields.